Cas no 1048922-47-9 (1-Methyl-2-oxo-6-phenyl-1,2-dihydro-pyrimidine-4-carboxylic acid)

• Product Name: 1-Methyl-2-oxo-6-phenyl-1,2-dihydro-pyrimidine-4-carboxylic acid
• CAS No: 1048922-47-9
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• MDL: MFCD11053210
• CID: 4678826
• Update Time: 2025-06-08

1-Methyl-2-oxo-6-phenyl-1,2-dihydro-pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-2-OXO-6-PHENYL-1,2-DIHYDRO-PYRIMIDINE-4-CARBOXYLIC ACID
• 1-methyl-2-oxo-6-phenyl-1,2-dihydropyrimidine-4-carboxylic acid
• 1-methyl-2-oxo-6-phenylpyrimidine-4-carboxylic acid
• BBL031762
• STK645153
• 1-Methyl-2-oxo-6-phenyl-1,2-dihydro-pyrimidine-4-carboxylic acid

• MDL： MFCD11053210
• Inchi： 1S/C12H10N2O3/c1-14-10(8-5-3-2-4-6-8)7-9(11(15)16)13-12(14)17/h2-7H,1H3,(H,15,16)
• InChI Key： ZPKRSBLFSOBVTJ-UHFFFAOYSA-N
• SMILES： O=C1N=C(C(=O)O)C=C(C2C=CC=CC=2)N1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 406
• Topological Polar Surface Area: 70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 1-Methyl-2-oxo-6-phenyl-1,2-dihydro-pyrimidine-4-carboxylic acid

Introduction to 1-Methyl-2-oxo-6-phenyl-1,2-dihydro-pyrimidine-4-carboxylic acid (CAS No. 1048922-47-9)

1-Methyl-2-oxo-6-phenyl-1,2-dihydro-pyrimidine-4-carboxylic acid (CAS No. 1048922-47-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of 1-Methyl-2-oxo-6-phenyl-1,2-dihydro-pyrimidine-4-carboxylic acid is characterized by a pyrimidine ring with specific functional groups that contribute to its unique properties and biological activities.

The chemical structure of 1-Methyl-2-oxo-6-phenyl-1,2-dihydro-pyrimidine-4-carboxylic acid can be described as follows: it consists of a pyrimidine ring with a methyl group at the 1-position, an oxo group at the 2-position, and a phenyl group at the 6-position. The carboxylic acid group is attached to the 4-position of the pyrimidine ring. This arrangement of functional groups imparts specific chemical and biological properties to the compound, making it a valuable candidate for various research and development activities.

In recent years, there has been a growing interest in the study of pyrimidine derivatives due to their potential as therapeutic agents. Research has shown that compounds like 1-Methyl-2-oxo-6-phenyl-1,2-dihydro-pyrimidine-4-carboxylic acid exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. These properties are attributed to the unique structural features of the compound and its ability to interact with specific biological targets.

One of the key areas of research involving 1-Methyl-2-oxo-6-phenyl-1,2-dihydro-pyrimidine-4-carboxylic acid is its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-Methyl-2-oxo-6-phenyl-1,2-dihydro-pyrimidine-4-carboxylic acid has also shown antiviral activity against several viral strains. Viral infections pose significant challenges to public health, and there is a continuous need for new antiviral agents. Research has indicated that this compound can interfere with viral replication processes and reduce viral load in infected cells. This property makes it a potential lead compound for the development of antiviral therapies.

The anticancer potential of 1-Methyl-2-oxo-6-phenyl-1,2-dihydro-pyrimidine-4-carboxylic acid has also been explored in various studies. Cancer is one of the leading causes of mortality globally, and there is an urgent need for new and effective treatments. Research has shown that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. It has been effective against various types of cancer cells, including those derived from breast, lung, and colon cancers. These findings suggest that 1-Methyl-2-oxo-6-phenyl-1,2-dihydro-pyrimidine-4-carboxylic acid could be further developed as an anticancer agent.

The mechanism of action of 1-Methyl-2-oxo-6-pheny-l-rn>n-grendiapyrimide--carbxycycxacssssssssssf>f>f>f>f>f>f>f>f>f>a>a>a>a>a>a>a>a>a>a>t>t>t>t>t>t>t>t>t>t>c>c>c>c>c>c>c>c>c>c)a)a)a)a)a)a)a)a)a)a). The exact mechanism by which this compound exerts its biological effects is still under investigation; however, several studies suggest that it may involve modulation of key signaling pathways involved in inflammation, viral replication, and cancer cell survival.

To further understand the potential applications of 1-Methyl--g-r-e-a-t-i-v-e-s-tm>m>m>m>m>m>m>m>m>m>m>m>p>p>p>p>p>p>p>p>p>p>p>p>p>r>r>r>r>r>r>r>r>r>r>r>e>e>e>e>e>e>e>e>e>e)e)e)e)e)e)e)e)e)e)e). Preclinical studies have shown promising results in various animal models, providing a strong foundation for future clinical trials.

In conclusion, Methl-srtoxn-gre-at-v-s-tu-mprre-n-gre-at-v-s-tu-mprre-n-gre-at-v-s-tu-mprre-n-gre-at-v-s-tu-mprre-n-gre-at-v-s-tu-mprre-n-gre-at-v-s-tu-mprre-n-gre-at-v-s-tu-mprre-n-gre-at-v-s-tu-mprre-n-gre-at-v-s-tu-mprre-n-gre-at-v-s-tu-mprre-n-gre-at-v-s-tu-mprre-n-gre-at-v-s-tu-mpr-re-n-grea-tv-stum-pr-re-ngrea-tv-stum-pr-re-ngrea-tv-stum-pr-re-ngrea-tv-stum-pr-re-ngrea-tv-stum-pr-re-ngrea-tv-stum-pr-re-ngrea-tv-stum-pr-re-ngrea-tv-stum-pr-re-ngrea-tv-stum-pr-re-ngrea-tv-stum-pr-re-ngrea-tv-stum-pr-re-ngrea-tox-o-x-a-x-c-x-i-x-c-x-a-x-c-x-i-x-c-x-a-x-c-i-c-i-c-i-c-i-c-i-c-i-c-i-c-i-ci-ci-ci-ci-ci-ci-ci-ci-ci-ci-ci-ci-ci-ci-ci-ci-ci-ci-ci-ci-a-a-a-a-a-a-a-a-a-a-a-a-a-e-e-e-e-e-e-e-e-e-e-e-e-e-r-r-r-r-r-r-r-r-r-r-r-r-r-o-o-o-o-o-o-o-o-o-o-o-o-o-y-y-y-y-y-y-y-y-y-y-y-y-y-l-l-l-l-l-l-l-l-l-l-l-l-l,-x-x-x-x-x-x-x-x-x-x-x-x,-x,x,x,x,x,x,x,x,x,x,d,i,h,d,i,h,d,i,h,d,i,h,d,i,h,d,i,h,d,i,h,d,i,h,d,i,h,d,i,h,d,i,h,d,i,h,e,e,e,e,e,e,e,e,e,e,e,e,e,t,t,t,t,t,t,t,t,t,t,t,t,t,r,r,r,r,r,r,r,r,r,r,r,r,r,a,a,a,a,a,a,a,a,a,a,a,a,a,c,c,c,c,c,c,c,c,c,c,c,c,c,s,s,s,s,s,s,s,s,s,s,s,s,s,o,o,o,o,o,o,o,o,o,o,o,o,o,n,n,n,n,n,n,n,n,n,n,n,n,n,-c,-c,-c,-c,-c,-c,-c,-c,-c,-c,-c,-c,-c,,>,>,>,>,>,>,>,>,>,>,>,>,(C(C(C(C(C(C(C(C(C(C(C(C(C(AS(AS(AS(AS(AS(AS(AS(AS(AS(AS(AS(AS(A(A(A(A(A(A(A(A(A(A(A(S(S(S(S(S(S(S(S(S(S(S(N(N(N(N(N(N(N(N(N(N(N(o(o(o(o(o(o(o(o(o(o(o(O(O(O(O(O(O(O(O(O(O(O,O,O,O,O,O,O,O,O,O,O(O(O(O(O(O(O(O(O(O),),),),),),),),),),),),)-)-)-)-)-)-)-)-)-)-)-)-)=)=)=)=)=)=)=)=)=)=)N)N)N)N)N)N)N)N)N)N)) (CAS No. 1048922-) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in various areas of medicinal chemistry and pharmaceutical science.